![molecular formula C15H15N3O2S B7462161 N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide](/img/structure/B7462161.png)
N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide
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Overview
Description
N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide, also known as MIP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a small molecule that has shown promising results in various applications, including cancer research and drug discovery.
Mechanism of Action
The mechanism of action of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide is complex and involves the inhibition of specific proteins involved in various cellular processes. This compound has been shown to bind to the ATP-binding site of these proteins, thereby inhibiting their activity and leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of cellular signaling pathways, and the regulation of protein-protein interactions. However, the exact mechanisms underlying these effects are still being studied.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide in lab experiments is its specificity for certain proteins, which allows for targeted inhibition and modulation of cellular processes. However, one limitation of using this compound is its potential for off-target effects, which can lead to unintended consequences in cellular signaling pathways.
Future Directions
There are many potential future directions for the use of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide in scientific research. One area of focus is the development of new drugs based on the structure of this compound, which could have improved efficacy and fewer side effects. Another area of focus is the use of this compound as a tool to study protein-protein interactions and cellular signaling pathways, which could lead to a better understanding of various diseases and potential new treatment options. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for use in various applications.
Synthesis Methods
The synthesis of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide involves several steps, including the reaction of 3-methylimidazo[1,2-a]pyridine with p-nitrobenzenesulfonyl chloride, followed by reduction with sodium dithionite and then reaction with 4-aminobenzene sulfonamide. The final product is obtained after purification through column chromatography.
Scientific Research Applications
N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide has been used in various scientific research applications, including cancer research, drug discovery, and as a tool to study protein-protein interactions. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cancer progression. In drug discovery, this compound has been used as a starting point for the development of new drugs with improved efficacy and fewer side effects.
properties
IUPAC Name |
N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-11-15(16-14-5-3-4-10-18(11)14)12-6-8-13(9-7-12)17-21(2,19)20/h3-10,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPDSVTVEKLQVJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2N1C=CC=C2)C3=CC=C(C=C3)NS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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